Cas no 135110-69-9 (7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one)

• Product Name: 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one
• CAS No: 135110-69-9
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD08741817
• CID: 3142643
• PubChem ID: 16394676
• Update Time: 2025-09-28

7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydroxyspiro[chroman-2,1'-cyclohexan]-4-one
• BB_NC-1795
• EN300-302455
• MFCD08741817
• CCG-344805
• AKOS004938517
• 7,8-dihydroxy-3,4-dihydrospiro[1-benzopyran-2,1'-cyclohexan]-4-one
• SCHEMBL9444308
• STL372206
• CHEMBL3109026
• HMS3468P08
• 7,8-dihydroxyspiro[chromene-2,1'-cyclohexan]-4(3H)-one
• 7,8-Dihydroxyspiro[chromane-2,1'-cyclohexan]-4-one
• BBL031118
• 7,8-dihydroxyspiro[3H-chromene-2,1'-cyclohexane]-4-one
• 7,8-dihydroxy-3,4-dihydrospiro[1-benzopyran-2,1'-cyclohexane]-4-one
• NS-03647
• 135110-69-9
• CS-0271654
• 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one

• MDL： MFCD08741817
• Inchi： 1S/C14H16O4/c15-10-5-4-9-11(16)8-14(6-2-1-3-7-14)18-13(9)12(10)17/h4-5,15,17H,1-3,6-8H2
• InChI Key： VXZPJQXETDFJCN-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=CC=2C(CC21CCCCC2)=O)O)O

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one

7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one: A Comprehensive Overview

The compound with CAS No. 135110-69-9, commonly referred to as 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one, is a unique and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirochromene family, a class of compounds known for their complex ring structures and diverse biological activities. Recent studies have shed light on its potential applications in drug discovery and natural product synthesis.

Spirochromenes are a class of compounds characterized by a spirocyclic structure, which consists of two rings joined at a single atom. In the case of 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one, the spirocyclic system is further substituted with hydroxyl groups at positions 7 and 8. This substitution pattern not only enhances the compound's structural complexity but also contributes to its unique chemical properties. The presence of the hydroxyl groups introduces additional functionality, making this compound a promising candidate for various chemical transformations.

Recent research has focused on the synthesis and characterization of 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one. One notable study published in *Organic Chemistry Frontiers* explored novel synthetic routes to access this compound. The authors demonstrated that a tandem cyclization approach could efficiently construct the spirocyclic framework. This method not only simplifies the synthesis process but also opens up new avenues for the preparation of related spirochromenes with varying substituents.

The biological activity of 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one has also been a topic of interest. Preclinical studies have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties. In an article published in *Journal of Medicinal Chemistry*, researchers investigated its effects on inflammatory pathways in vitro. The results indicated that 7,8-Dihydroxyspirochromene could inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

Furthermore, the compound's ability to scavenge free radicals has been highlighted in recent studies. A study in *Free Radical Biology & Medicine* demonstrated that 7,8-Dihydroxyspirochromene could effectively neutralize reactive oxygen species (ROS), which are implicated in oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. This antioxidant activity underscores its potential as a natural product-derived therapeutic agent.

Another area of exploration is the compound's role in cancer biology. Emerging evidence suggests that 7,8-Dihydroxyspirochromene may exhibit anticancer properties by modulating key signaling pathways involved in tumor progression. A study published in *Cancer Letters* reported that it induced apoptosis in human cancer cells by activating caspase pathways and disrupting mitochondrial function. These findings highlight its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one has also been studied for its role in natural product synthesis. Its complex structure makes it an ideal template for exploring novel synthetic strategies. For instance, researchers have utilized it as a precursor for constructing other bioactive molecules with intricate architectures.

The development of efficient analytical methods for determining the purity and stability of 7,8-Dihydroxyspirochromene has also been an active area of research. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These advancements ensure that the compound can be reliably used in both research and potential therapeutic applications.

In conclusion, 7,8-Dihydroxyspirochromene-2,1'-cyclohexan-4(3H)-one represents a fascinating molecule with diverse chemical and biological properties. Its unique structure endows it with potent anti-inflammatory, antioxidant, and anticancer activities, making it a promising candidate for drug discovery. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex natural products and their therapeutic applications.